Sodium bromide
Overview
Description
Sodium bromide (NaBr) is a salt with a wide range of applications in various fields, including chemistry and medicine. It is commonly used in the synthesis of other chemicals and has been studied for its effects on water structure and dynamics , as well as its role as a promoter in catalytic reactions . The intercalation of sodium bromide into graphite has been explored, revealing the potential for creating new materials . Additionally, sodium bromide has been utilized as a catalyst in organic synthesis, demonstrating its versatility in chemical processes .
Synthesis Analysis
The synthesis of sodium bromide can be achieved through various methods. One approach involves the reaction of sodium with its halides, as demonstrated in the synthesis of ternary graphite intercalation compounds (GICs) . Sodium N-bromo-p-nitrobenzenesulfonamide, a derivative of sodium bromide, has been synthesized and used as an oxidizing titrant, showcasing the compound's utility in analytical chemistry . Furthermore, sodium bromide has been employed as a catalyst in the one-pot synthesis of tetrahydrobenzo[b]pyrans, highlighting its effectiveness in facilitating organic reactions .
Molecular Structure Analysis
The molecular structure of sodium bromide has been extensively studied. Crystallographic analyses have revealed the coordination environment of sodium ions in complexes with crown ethers, where the sodium ion is surrounded by oxygen atoms and water molecules, forming a hexagonal bipyramidal arrangement . These studies provide insight into the interactions between sodium bromide and organic ligands, which are crucial for understanding its behavior in various chemical contexts.
Chemical Reactions Analysis
Sodium bromide plays a significant role in chemical reactions. It has been shown to affect the direct synthesis of hydrogen peroxide (H2O2) on palladium nanoparticles, influencing formation rates, selectivities, and apparent barriers at steady-state . The adsorption of bromide ions on Pd nanoparticles alters the catalytic properties, leading to increased selectivities for H2O2 formation. This demonstrates the potential of sodium bromide to modify catalytic surfaces and enhance chemical processes.
Physical and Chemical Properties Analysis
The physical and chemical properties of sodium bromide have been the subject of ab initio studies, which utilize density functional theory (DFT) to investigate its structural and electronic characteristics . These studies provide valuable information on the equilibrium lattice constant, bulk modulus, band structure, and density of states (DOS), contributing to a deeper understanding of NaBr's properties at the atomic level. Additionally, the vibrational spectroscopy of sodium bromide solutions has been analyzed, offering molecular-level insights into the effects of NaBr on water structure and dynamics .
Scientific Research Applications
Toxicokinetics in Animal Models
A study conducted on laying hens investigated the toxicokinetics of bromine in the body under conditions of subchronic administration of sodium bromide in the diet. This research highlighted the accumulation and distribution of bromine in various organs, providing insights into the effects of sodium bromide in biological systems (Koreneva, 2020).
Neuroplasticity and Nerve Response
Research exploring the effects of sodium bromide on the fine structure of dendrites in the superior cervical ganglion of adult rats revealed that sodium bromide can induce plastic changes in dendrites, similar to those caused by γ-aminobutyric acid (GABA). This indicates sodium bromide's potential role in influencing neural plasticity (Joó, Dames, & Wolff, 1979).
Wastewater Treatment
Sodium bromide has been studied for its application in wastewater treatment, particularly through processes like electrodialysis. This research is significant for environmental management, focusing on the desalination and concentration of sodium bromide in wastewater (Tang Jian-hua, 2004).
Biofouling Control in Water Systems
A study on the use of sodium bromide for controlling biofouling in water systems used for power plant condenser cooling demonstrated its effectiveness. The research evaluated the toxicity of bromine oxidants produced when sodium bromide is added to water, providing insights into its environmental impact (Fisher et al., 1999).
Chemical Synthesis
In the field of chemical synthesis, sodium bromide has been used as a catalyst for the synthesis of tetrahydrobenzo[b]pyrans, showing its utility in facilitating complex organic reactions (Devi & Bhuyan, 2004).
Soil Fumigation Alternatives
Research into alternatives to methyl bromide for soil fumigation has considered sodium bromide as a potential component. The studies focus on its effectiveness and environmental impact in agricultural applications (Duniway, 2002).
Future Directions
properties
IUPAC Name |
sodium;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/BrH.Na/h1H;/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHJLBTNAGRQEKS-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Na+].[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
NaBr, BrNa |
Source
|
| Record name | sodium bromide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Sodium_bromide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3034903 |
Source
|
| Record name | Sodium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3034903 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
102.89 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Dry Powder, Liquid; Liquid; Liquid, Other Solid; Other Solid, White solid; Absorbs moisture from air (but not deliquescent); [Merck Index] Colorless or white hygroscopic solid; [HSDB] Colorless odorless crystalline solid; [MSDSonline] |
Source
|
| Record name | Sodium bromide (NaBr) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Sodium bromide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/7085 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Boiling Point |
1390 °C |
Source
|
| Record name | Sodium bromide | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5039 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Moderately soluble in alcohol, 1 g dissolves in 1.1 mL water, about 16 mL alcohol, 6 mL methanol, In water, 94.6 g/100 g water at 25 °C |
Source
|
| Record name | Sodium bromide | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5039 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
3.21 |
Source
|
| Record name | Sodium bromide | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5039 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Sodium Bromide | |
Color/Form |
White crystals, granules, or powder, White, cubic crystals | |
CAS RN |
7647-15-6 |
Source
|
| Record name | Sodium bromide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7647-15-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Sodium bromide [USP:JAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007647156 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | SODIUM BROMIDE | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=77384 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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| Record name | Sodium bromide (NaBr) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Sodium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3034903 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Sodium bromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.727 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | Sodium bromide | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LC1V549NOM | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | Sodium bromide | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5039 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
755 °C |
Source
|
| Record name | Sodium bromide | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5039 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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Synthesis routes and methods II
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Synthesis routes and methods III
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Synthesis routes and methods IV
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Citations
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